Cas no 130925-67-6 (1,6-Diphenyl-1H-pyrazolo3,4-dpyrimidin-4(7H)-one)

• Product Name: 1,6-Diphenyl-1H-pyrazolo3,4-dpyrimidin-4(7H)-one
• CAS No: 130925-67-6
• MF: C₁₇H₁₂N₄O
• MW: 288.303382873535
• CID: 1230412
• PubChem ID: 136218192
• Update Time: 2025-04-20

1,6-Diphenyl-1H-pyrazolo3,4-dpyrimidin-4(7H)-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5-dihydro-1,6-diphenyl-
• 1,6-diphenyl-2H-pyrazolo[3,4-d]pyrimidin-4-one
• 130925-67-6
• 1,6-Diphenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• DTXSID70567276
• 1,6-DIPHENYL-5H-PYRAZOLO[3,4-D]PYRIMIDIN-4-ONE
• 1,6-Diphenyl-1,2-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 1,6-diphenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• 1,6-Diphenyl-1H-pyrazolo[3,4-d]pyrimidin-4(7H)-one
• 1,6-Diphenyl-1H-pyrazolo3,4-dpyrimidin-4(7H)-one

• Inchi： 1S/C17H12N4O/c22-17-14-11-18-21(13-9-5-2-6-10-13)16(14)19-15(20-17)12-7-3-1-4-8-12/h1-11H,(H,19,20,22)
• InChI Key： SNOKEAVUQRYZMF-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C3C=CC=CC=3)C=2N=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 287.09343
• Monoisotopic Mass: 288.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 60.67